BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to N-(2-
iodophenyl)-2-phenylacetamide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

N-(2-iodophenyl)-2-
Compound Name:

phenylacetamide
CAS No.: 329937-74-8
Cat. No.: B403130

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2-iodophenyl)-2-phenylacetamide is a halogenated aromatic amide with a molecular
structure that presents significant opportunities for research and development in medicinal
chemistry and materials science. This technical guide provides a comprehensive overview of its
core physicochemical properties, including its molecular weight, alongside validated methods
for its synthesis and characterization. By elucidating the causality behind experimental choices
and grounding claims in authoritative sources, this document aims to serve as a reliable
resource for professionals in the field.

Core Molecular and Physicochemical Properties

A foundational understanding of a compound's properties is paramount for its application in
research and development. N-(2-iodophenyl)-2-phenylacetamide possesses a unique
combination of a phenylacetamide core, known for its presence in various biologically active
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molecules, and an ortho-iodinated phenyl ring, which offers a reactive handle for further
chemical modifications.

Molecular Identity and Weight

The precise molecular weight is a critical parameter for mass spectrometry, reaction
stoichiometry, and overall compound characterization.

Identifier Value Source

N-(2-iodophenyl)-2-

UPAC Name phenylacetamide
CAS Number 329937-74-8
Molecular Formula C14H12INO
Molecular Weight 337.162 g/mol
Monoisotopic Mass 337.0015 Da

The molecular formula C14H12INO indicates the presence of fourteen carbon atoms, twelve
hydrogen atoms, one iodine atom, one nitrogen atom, and one oxygen atom. This composition
directly corresponds to a molecular weight of approximately 337.16 g/mol .

Structural Representation

The structural formula of N-(2-iodophenyl)-2-phenylacetamide is crucial for understanding its
chemical reactivity and potential biological interactions.

Caption: Chemical structure of N-(2-iodophenyl)-2-phenylacetamide.

Synthesis and Purification

The synthesis of N-(2-iodophenyl)-2-phenylacetamide is typically achieved through the
acylation of 2-iodoaniline with phenylacetyl chloride. This standard amide bond formation is a
robust and well-understood reaction in organic chemistry.

Synthetic Workflow
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The following diagram outlines the general workflow for the synthesis and subsequent
purification of the target compound.

Synthesis

2-lodoaniline +
Phenylacetyl Chioride

Click to download full resolution via product page

Caption: Generalized workflow for synthesis and purification.

Detailed Experimental Protocol

This protocol is based on established methods for the N-acylation of anilines.[1][2]
Materials:

e 2-lodoaniline

e Phenylacetyl chloride

e Anhydrous dichloromethane (DCM)

o Triethylamine or pyridine (as a base)

o Saturated sodium bicarbonate (NaHCOs3) solution

o Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve 2-iodoaniline (1.0 equivalent) and a suitable base such as
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triethylamine (1.2 equivalents) in anhydrous DCM.

Addition of Acylating Agent: Cool the solution to 0 °C using an ice bath. To this stirred
solution, add a solution of phenylacetyl chloride (1.1 equivalents) in anhydrous DCM
dropwise over 15-30 minutes. The use of a dropping funnel is recommended to control the
rate of addition and manage any exotherm.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4
hours. The progress of the reaction should be monitored by Thin Layer Chromatography
(TLC) until the starting material (2-iodoaniline) is consumed.

Workup: Upon completion, quench the reaction by adding water or a saturated solution of
NaHCOs. Transfer the mixture to a separatory funnel and wash the organic layer sequentially
with saturated NaHCOs solution, water, and finally, brine.[1]

Isolation: Dry the separated organic layer over anhydrous MgSOa4 or Na2SOa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to obtain the
crude product.[1]

Purification: The crude N-(2-iodophenyl)-2-phenylacetamide can be purified by
recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes)
or by flash column chromatography on silica gel to yield the pure compound.[1]

Analytical Characterization

To confirm the identity and purity of the synthesized N-(2-iodophenyl)-2-phenylacetamide, a
suite of standard analytical techniques should be employed.

Mass Spectrometry (MS)

Mass spectrometry is indispensable for confirming the molecular weight of the synthesized
compound.

Expected Results:

o Electrospray lonization (ESI-MS): In positive ion mode, the spectrum should exhibit a
prominent peak corresponding to the protonated molecule [M+H]* at an m/z (mass-to-charge
ratio) of approximately 338.0.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pdf.benchchem.com/3061/A_Technical_Guide_to_N_2_Aminophenyl_2_phenylacetamide_Synthesis_Characterization_and_Potential_Applications.pdf
https://pdf.benchchem.com/3061/A_Technical_Guide_to_N_2_Aminophenyl_2_phenylacetamide_Synthesis_Characterization_and_Potential_Applications.pdf
https://www.benchchem.com/product/b403130/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-iodophenyl-2-phenylacetamide
https://pdf.benchchem.com/3061/A_Technical_Guide_to_N_2_Aminophenyl_2_phenylacetamide_Synthesis_Characterization_and_Potential_Applications.pdf
https://www.benchchem.com/product/b403130/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-iodophenyl-2-phenylacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b403130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» High-Resolution Mass Spectrometry (HRMS): This technique will provide a highly accurate
mass measurement, which can be used to confirm the elemental composition of the
molecule. The calculated exact mass for [C1aH12INO+H]* is 338.0091.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for elucidating the detailed molecular
structure. While specific spectral data for N-(2-iodophenyl)-2-phenylacetamide is not widely
published, predictions can be made based on the analysis of similar phenylacetamide
derivatives.[3][4]

Expected *H NMR Features:
e A singlet corresponding to the two benzylic protons (-CH2-).
e A broad singlet for the amide proton (-NH-).

o A series of multiplets in the aromatic region corresponding to the protons on the two phenyl
rings. The substitution pattern on the iodophenyl ring will lead to a distinct splitting pattern.

Expected 3C NMR Features:
e A peak for the carbonyl carbon (-C=0) in the range of 165-175 ppm.
o A peak for the benzylic carbon (-CHz-) around 40-50 ppm.

o Multiple signals in the aromatic region (typically 110-150 ppm) corresponding to the fourteen
carbon atoms of the phenyl rings. The carbon atom attached to the iodine will have a
characteristic chemical shift.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the key functional groups present in the molecule.
Expected IR Absorption Bands:

e N-H Stretch: A characteristic sharp peak around 3300 cm~! corresponding to the amide N-H
bond.
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e C=0 Stretch: A strong absorption band in the region of 1650-1680 cm~! for the amide
carbonyl group.

e C-H Stretches: Aromatic C-H stretching vibrations typically appear just above 3000 cm~—1.

e C-N Stretch: Amide C-N stretching can be observed in the 1200-1400 cm~1 region.

Potential Applications and Significance

While N-(2-iodophenyl)-2-phenylacetamide itself is not extensively studied for its biological
activity, the broader class of phenylacetamide derivatives is known to exhibit a wide range of
pharmacological properties, including analgesic, anticonvulsant, and anticancer activities.[5][6]

Scaffold for Drug Discovery

The structure of N-(2-iodophenyl)-2-phenylacetamide makes it an attractive scaffold for
medicinal chemistry.

N-(2-iodophenyl)-2-phenylacetamide
Scaffold

/Bmﬂal Derivatization Sites
Y

(Site for croks)g-(::ggllijnpg reactions Amide N-H Aromatic Rings
e.g., Suzuki, Sonogashira, Buchwald-Hartwig) (Alkylation, Arylation) (Electrophilic Aromatic Substitution)

Click to download full resolution via product page
Caption: Key reactive sites for derivative library synthesis.

The presence of the iodine atom is particularly significant as it serves as a versatile handle for
introducing further chemical diversity through various cross-coupling reactions. This allows for
the systematic exploration of the chemical space around the core scaffold to develop novel
therapeutic agents.

Precursor in Materials Science
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Aromatic amides can be utilized as building blocks for the synthesis of polymers and other
advanced materials. The specific substitution pattern of N-(2-iodophenyl)-2-phenylacetamide
could lead to materials with unique properties.

Conclusion

N-(2-iodophenyl)-2-phenylacetamide is a compound with well-defined physicochemical
properties, most notably a molecular weight of 337.162 g/mol . Its synthesis is straightforward,
relying on established amide bond formation methodologies. The true value of this molecule
lies in its potential as a versatile building block in both medicinal chemistry and materials
science. The strategic placement of the iodo-substituent opens up a vast array of possibilities
for chemical modification, making it a valuable starting point for the development of novel
compounds with tailored properties. This guide provides the foundational knowledge necessary
for researchers to confidently incorporate N-(2-iodophenyl)-2-phenylacetamide into their
research and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://ps.tbzmed.ac.ir/Inpress/ps-40811.pdf
https://m.chemicalbook.com/SpectrumEN_103-81-1_1HNMR.htm
https://pdf.benchchem.com/3061/Comparative_Analysis_of_N_2_Aminophenyl_2_phenylacetamide_Derivatives_and_Their_Biological_Activities.pdf
https://doisrpska.nub.rs/index.php/conterporarymaterials3-1/article/view/1508
https://doisrpska.nub.rs/index.php/conterporarymaterials3-1/article/view/1508
https://www.benchchem.com/product/b403130/docs#an-in-depth-technical-guide-to-n-2-iodophenyl-2-phenylacetamide
https://www.benchchem.com/product/b403130/docs#an-in-depth-technical-guide-to-n-2-iodophenyl-2-phenylacetamide
https://www.benchchem.com/product/b403130/docs#an-in-depth-technical-guide-to-n-2-iodophenyl-2-phenylacetamide
https://www.benchchem.com/product/b403130/docs#an-in-depth-technical-guide-to-n-2-iodophenyl-2-phenylacetamide
https://www.benchchem.com/product/b403130?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b403130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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